Cas no 1021133-41-4 (N-[4-(2-{[4-(dimethylamino)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide)

• Product Name: N-[4-(2-{[4-(dimethylamino)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• CAS No: 1021133-41-4
• MF: C₁₉H₂₀N₄O₂S₂
• MW: 400.517701148987
• CID: 6567105
• PubChem ID: 42175963
• Update Time: 2025-06-26

N-[4-(2-{[4-(dimethylamino)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-{[4-(dimethylamino)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• 1021133-41-4
• AKOS024503442
• N-(4-(3-((4-(dimethylamino)phenyl)amino)-3-oxopropyl)thiazol-2-yl)thiophene-2-carboxamide
• N-[4-[3-[4-(dimethylamino)anilino]-3-oxopropyl]-1,3-thiazol-2-yl]thiophene-2-carboxamide
• F5254-0347

• Inchi： 1S/C19H20N4O2S2/c1-23(2)15-8-5-13(6-9-15)20-17(24)10-7-14-12-27-19(21-14)22-18(25)16-4-3-11-26-16/h3-6,8-9,11-12H,7,10H2,1-2H3,(H,20,24)(H,21,22,25)
• InChI Key： GGPQYPPSDQYDIU-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CS2)=O)=NC(=C1)CCC(NC1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 400.10276824g/mol
• Monoisotopic Mass: 400.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[4-(2-{[4-(dimethylamino)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide

N-[4-(2-{[4-(dimethylamino)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide: A Comprehensive Overview

The compound CAS No. 1021133-41-4, also known as N-[4-(2-{[4-(dimethylamino)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

At its core, the molecule features a thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms. This structural motif is known for its stability and versatility in organic chemistry. The thiazole ring in this compound is further substituted with a thiophene carboxamide group at the 2-position, which contributes to its electronic properties and reactivity. Additionally, the molecule incorporates a dimethylamino phenyl carbamoyl ethyl group, which introduces both steric and electronic effects that influence its interactions with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize its production. These methods not only enhance yield but also reduce the environmental footprint of the synthesis process. The use of green chemistry principles in these syntheses aligns with global efforts to promote sustainable chemical practices.

The biological activity of this compound has been extensively studied, particularly in the context of its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, neurodegenerative diseases, and cancer. For instance, research published in 2023 revealed that the compound exhibits potent anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have explored its role as a building block for constructing advanced materials with tailored optoelectronic properties. The integration of this compound into such systems could pave the way for more efficient and sustainable energy technologies.

The structural complexity of this compound presents both challenges and opportunities for researchers. On one hand, its intricate architecture requires precise synthetic techniques to ensure high purity and consistency. On the other hand, this complexity offers a platform for further modification and functionalization, enabling the exploration of new chemical space and biological activities.

In conclusion, N-[4-(2-{[4-(dimethylamino)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide (CAS No. 1021133-41-4) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation.